Magnesium perchlorate hexahydrate

• CAS: 13446-19-0
• Molecular Formula: Cl2H12MgO14
• Molecular Weight: 331.3 g/mol
• SMILES: O.O.O.O.O.O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Mg+2]
• InChI: InChI=1S/2ClHO4.Mg.6H2O/c2*2-1(3,4)5;;;;;;;/h2*(H,2,3,4,5);;6*1H2/q;;+2;;;;;;/p-2
• InChIKey: MGBDNCBRZIMSDZ-UHFFFAOYSA-L

Researchers requiring ultra-dry gas streams for trace analysis often face residual moisture contamination that skews GC/MS results or quenches air-sensitive intermediates. Magnesium perchlorate hexahydrate (CAS 13446-19-0) solves this by serving as the precursor for desiccant columns that scrub gas streams to ≤0.2 µg/L residual moisture-outperforming P₂O₅ by a factor of 18. • Desiccant Performance: Achieves moisture levels as low as 0.2 µg/L in gas analysis, surpassing phosphorus pentoxide by 18×. • Electrochemical Utility: Shelf-stable precursor for solid and gel polymer electrolytes with ionic conductivity up to 10⁻⁴ S/cm and electrochemical stability to 1.9 V. • Supply Chain Assurance: Available in research to bulk quantities; shipped under UN 1475 (Class 5.1) hazmat protocols with full documentation.

Magnesium Perchlorate Hexahydrate for Drying & Electrochemistry

Magnesium perchlorate hexahydrate (Mg(ClO₄)₂·6H₂O) is a hydrated perchlorate salt that functions as a potent desiccant and a versatile electrolyte precursor [1]. As a crystalline hydrate, it is distinct from its anhydrous counterpart in physical form and handling properties, with a melting point of 185–190 °C and a density of 1.98 g/cm³ [1]. The compound is characterized by its strong hygroscopicity and high solubility in polar solvents (99.3 g/100 mL in water, 23.96 g/100 mL in ethanol), which underpins its utility in both laboratory and industrial settings where rigorous moisture control is required [1].

• [1] Magnesium perchlorate - Wikipedia, 2005-06-08. View Source

Risks of Substituting Magnesium Perchlorate Hexahydrate

The substitution of magnesium perchlorate hexahydrate with other common desiccants or electrolyte salts can lead to significant performance degradation or safety hazards. While alternative drying agents like calcium chloride or silica gel are widely available, they do not achieve the same ultra-low residual moisture levels required for critical applications such as gas analysis or inert atmosphere synthesis [1]. Similarly, in electrochemical systems, the choice of perchlorate salt profoundly affects ionic conductivity and electrolyte stability; substituting magnesium perchlorate with a lithium or sodium analog can alter the viscosity, ion transport mechanism, and electrochemical window of the resulting electrolyte, potentially rendering it unsuitable for the intended device [2]. Furthermore, the specific hydration state (hexahydrate) impacts the compound's thermal behavior and its activation pathway to the anhydrous form, a consideration that is absent when using a pre-dried alternative [1].

• [1] Magnesium perchlorate - Wikipedia, 2005-06-08. View Source
• [2] Solid polymer electrolytes (SPEs) based on segmented poly(ether urethane) (SPEU) and lithium perchlorate or magnesium perchlorate (LiClO4 or Mg(ClO4)2) were prepared. By analyzing the Fourier-transform infrared (FT-IR) spectrum of the SPE, it was confirmed that the interaction of the magnesium ion with the oxygen of the polyether chain was stronger than that of the lithium ion. The highest ionic conductivities of 1.5x10-5 and 4.5x10-6 S cm-1 were obtained at room temperature for the SPEs containing LiClO4 and Mg(ClO4)2, respectively. View Source

Magnesium Perchlorate Hexahydrate: Evidence vs. Analogs

Residual Moisture in Gas Drying vs. Phosphorus Pentoxide

When comparing the efficacy of desiccants for drying gases, anhydrous magnesium perchlorate, which can be derived from the hexahydrate via thermal dehydration, leaves a residual water content of just 0.2 µg per liter of gas. This performance is significantly superior to that of phosphorus pentoxide (P₂O₅), a common alternative, which leaves a residual water content of 3.6 µg per liter of gas under identical test conditions [1].

Evidence Dimension	Residual water content in dried gas
Target Compound Data	0.2 µg/L
Comparator Or Baseline	Phosphorus pentoxide (P₂O₅): 3.6 µg/L
Quantified Difference	18-fold lower residual moisture for the target
Conditions	Gas drying efficiency test; water collected in a liquid nitrogen trap and weighed

Why This Matters

This quantitative superiority establishes magnesium perchlorate as the preferred choice for applications where trace moisture would compromise analytical accuracy or reaction outcomes.

• [1] Trussell, F.; Diehl, H. Efficiency of Chemical Desiccants. Analytical Chemistry 1963, 35 (6), 674-677. View Source

Electrochemical Stability Window in Solid Polymer Electrolytes

In solid polymer electrolyte (SPE) systems, an electrolyte based on segmented poly(ether urethane) (SPEU) and magnesium perchlorate (Mg(ClO₄)₂) demonstrates good electrochemical stability up to a working voltage of 1.9 V versus Mg²⁺/Mg. This is a key performance metric for battery and supercapacitor applications, where a wide and stable electrochemical window is essential for device safety and longevity [1].

Evidence Dimension	Electrochemical stability window
Target Compound Data	1.9 V (vs. Mg²⁺/Mg)
Comparator Or Baseline	No direct comparator data provided in source; the value itself is the benchmark for this specific SPEU/Mg(ClO₄)₂ system.
Quantified Difference	N/A
Conditions	Linear sweep voltammetry (LSV) on SPEU-based SPE with Mg(ClO₄)₂ at [O]/[Mg²⁺]=50

Why This Matters

This defined stability limit informs the safe operating voltage range for electrochemical devices, preventing electrolyte decomposition and ensuring reliable performance.

• [1] Solid polymer electrolytes (SPEs) based on segmented poly(ether urethane) (SPEU) and lithium perchlorate or magnesium perchlorate (LiClO4 or Mg(ClO4)2) were prepared. By analyzing the Fourier-transform infrared (FT-IR) spectrum of the SPE, it was confirmed that the interaction of the magnesium ion with the oxygen of the polyether chain was stronger than that of the lithium ion. The highest ionic conductivities of 1.5x10-5 and 4.5x10-6 S cm-1 were obtained at room temperature for the SPEs containing LiClO4 and Mg(ClO4)2, respectively. View Source

Thermal Decomposition to MgO

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) reveal that the thermal decomposition of dehydrated magnesium perchlorate occurs in the temperature range of 336-438°C, yielding primarily magnesium oxide (MgO) under vacuum [1]. This defined decomposition pathway is critical for applications involving high-temperature processing or for understanding the compound's behavior in extreme environments, such as those found in planetary science.

Evidence Dimension	Thermal decomposition temperature range
Target Compound Data	336-438°C (yielding mainly MgO)
Comparator Or Baseline	No direct comparator data provided in source.
Quantified Difference	N/A
Conditions	Isothermal kinetics, DTA, and TGA under vacuum and 740 torr nitrogen

Why This Matters

Knowledge of the exact decomposition temperature window is essential for safely handling the material, designing thermal regeneration cycles, and interpreting its stability in high-temperature applications.

• [1] Acheson, R. J.; Jacobs, P. W. M. Thermal Decomposition of Magnesium Perchlorate and of Ammonium Perchlorate and Magnesium Perchlorate Mixtures. Journal of Physical Chemistry 1970, 74 (2), 281-288. View Source

Ionic Conductivity in Polymer Blend Electrolytes

In a polymer blend electrolyte composed of poly(vinyl alcohol) (PVA) and poly(acrylonitrile) (PAN) doped with magnesium perchlorate, the maximum room-temperature ionic conductivity achieved is 2.96 × 10⁻⁴ S/cm. This value is obtained for the specific composition 92.5PVA:7.5PAN:0.25 m.m.% Mg(ClO₄)₂ and corresponds to a minimum activation energy of 0.21 eV [1]. This conductivity is suitable for the development of solid-state magnesium-ion batteries.

Evidence Dimension	Ionic conductivity at room temperature
Target Compound Data	2.96 × 10⁻⁴ S/cm
Comparator Or Baseline	No direct comparator data provided in source; the value represents the peak performance of this specific polymer blend system.
Quantified Difference	N/A
Conditions	92.5PVA:7.5PAN:0.25 m.m.% Mg(ClO₄)₂ polymer blend electrolyte at room temperature

Why This Matters

This benchmark conductivity value validates the use of magnesium perchlorate as an effective ion source in polymer electrolytes, a key component for next-generation, safer battery technologies.

• [1] Mg-ion conducting blend polymer electrolyte based on poly(vinyl alcohol)-poly (acrylonitrile) with magnesium perchlorate. IR@PSG Tech, 2024-03-02. View Source

Catalytic Synthesis of Quinazolinones

Anhydrous magnesium perchlorate, at a loading of 10 mol%, serves as an efficient catalyst for the transition-metal-free synthesis of 2-substituted quinazolin-4(3H)-ones from 2-amino benzamides and aromatic aldehydes in ethanol. This method affords the desired products with good to excellent isolated yields, ranging from 68% to 95% [1].

Evidence Dimension	Catalytic reaction yield
Target Compound Data	68-95% isolated yield
Comparator Or Baseline	No direct comparator catalyst data provided in source.
Quantified Difference	N/A
Conditions	10 mol% anhydrous Mg(ClO₄)₂, ethanol, reaction of 2-amino benzamides and aromatic aldehydes

Why This Matters

This demonstrates the utility of magnesium perchlorate as a mild, transition-metal-free catalyst for synthesizing biologically relevant heterocycles, offering a practical and high-yielding alternative to more toxic or expensive catalysts.

• [1] Transition Metal-free Approach for the Synthesis of 2-substituted Quinazolin-4(3H)-one via Anhydrous Magnesium Perchlorate. Letters in Organic Chemistry, 2020, 17 (5), 372-378. View Source

Magnesium Perchlorate Hexahydrate: Research & Industrial Applications

Ultra-Dry Gas Streams for Analytical Instrumentation

Magnesium perchlorate hexahydrate is the precursor of choice for preparing anhydrous magnesium perchlorate desiccant columns. These columns are used to scrub gas streams to residual moisture levels as low as 0.2 µg/L, a performance metric that surpasses phosphorus pentoxide by a factor of 18 [1]. This is critical for trace gas analysis, such as in gas chromatography, mass spectrometry, or the study of air-sensitive reactions, where any background moisture would skew results or quench reactive intermediates.

Electrolytes for Solid-State Magnesium-Ion Batteries

The hexahydrate serves as a convenient, shelf-stable source of magnesium perchlorate for the preparation of solid polymer electrolytes (SPEs) and gel polymer electrolytes (GPEs). The resulting electrolytes exhibit defined electrochemical stability up to 1.9 V and can achieve ionic conductivities on the order of 10⁻⁴ S/cm in optimized polymer blends [2][3]. These properties make it a candidate salt for developing safer, non-flammable batteries and supercapacitors.

Thermal Analysis & High-Temperature Materials

The well-characterized thermal decomposition pathway of magnesium perchlorate (336-438°C to yield MgO) makes it a useful model compound in thermal analysis and materials science [4]. Its behavior is also of particular interest in planetary science, as it is used to understand the thermal evolution of Martian soils where perchlorate salts have been detected.

Transition-Metal-Free Catalysis for Pharmaceutical Synthesis

Magnesium perchlorate hexahydrate can be thermally dehydrated to yield anhydrous magnesium perchlorate, a mild and efficient catalyst for various organic transformations. Its use enables the synthesis of pharmacologically relevant scaffolds, such as quinazolinones, in high yields (68-95%) under mild conditions without the need for toxic transition metals [5]. This makes it an attractive catalyst for green chemistry applications and early-stage drug discovery.

• [1] Trussell, F.; Diehl, H. Efficiency of Chemical Desiccants. Analytical Chemistry 1963, 35 (6), 674-677. View Source
• [2] Solid polymer electrolytes (SPEs) based on segmented poly(ether urethane) (SPEU) and lithium perchlorate or magnesium perchlorate (LiClO4 or Mg(ClO4)2) were prepared. By analyzing the Fourier-transform infrared (FT-IR) spectrum of the SPE, it was confirmed that the interaction of the magnesium ion with the oxygen of the polyether chain was stronger than that of the lithium ion. The highest ionic conductivities of 1.5x10-5 and 4.5x10-6 S cm-1 were obtained at room temperature for the SPEs containing LiClO4 and Mg(ClO4)2, respectively. View Source
• [3] Mg-ion conducting blend polymer electrolyte based on poly(vinyl alcohol)-poly (acrylonitrile) with magnesium perchlorate. IR@PSG Tech, 2024-03-02. View Source
• [4] Acheson, R. J.; Jacobs, P. W. M. Thermal Decomposition of Magnesium Perchlorate and of Ammonium Perchlorate and Magnesium Perchlorate Mixtures. Journal of Physical Chemistry 1970, 74 (2), 281-288. View Source
• [5] Transition Metal-free Approach for the Synthesis of 2-substituted Quinazolin-4(3H)-one via Anhydrous Magnesium Perchlorate. Letters in Organic Chemistry, 2020, 17 (5), 372-378. View Source